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Compound of Interest

Compound Name: 2,6-Dibromo-5-chloronicotinic acid

CAS No.: 55304-86-4

Cat. No.: B1600974

Get Quote

Executive Summary
2,6-Dibromo-5-chloronicotinic acid is a highly functionalized pyridine derivative used as a

critical intermediate in the synthesis of agrochemicals (e.g., herbicides) and pharmaceutical

APIs (e.g., anti-inflammatory agents). Its structural complexity arises from the specific

arrangement of three halogen atoms—two bromine atoms at the active

-positions (C2, C6) and one chlorine atom at the

-position (C5)—around the nicotinic acid core.

This guide details the most robust synthetic pathway: the Halogen Exchange (Halex) route.

This method leverages the differential reactivity of the C2/C6 positions (susceptible to

nucleophilic attack) versus the C5 position (stable) to selectively introduce bromine atoms into

a chlorinated precursor.
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Property Data

CAS Number 55304-86-4

Formula C₆H₂Br₂ClNO₂

Molecular Weight 315.35 g/mol

Appearance White to yellowish crystalline solid

Solubility
Soluble in DMSO, Methanol, Ethyl Acetate;

slightly soluble in water

pKa ~3.0 (Carboxylic acid)

Retrosynthetic Analysis & Pathway Selection[4][6]
[8]
The synthesis is best approached via Regioselective Halogen Exchange starting from the

commercially available or easily synthesized 2,5,6-Trichloronicotinic acid.

Pathway Logic[4][6][8]
Target: 2,6-Dibromo-5-chloronicotinic acid.[1][2][3][4]

Disconnection: The C-Br bonds at C2 and C6 are more labile to nucleophilic substitution than

the C-Cl bond at C5 due to the electron-withdrawing nitrogen atom (activation at

-positions).[1][3][4]

Precursor: 2,5,6-Trichloronicotinic acid.[5][6][7][8]

Mechanism: Acid-catalyzed nucleophilic aromatic substitution (

) using Hydrogen Bromide (HBr).[1][3][4] The C2 and C6 chlorines are exchanged for
bromines, while the C5 chlorine remains intact.

Visualization of the Pathway
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Reaction Types

2,3,6-Trichloro-5-methylpyridine 2,5,6-Trichloronicotinic Acid

 Oxidation
(KMnO4, H2O, 100°C)

2,6-Dibromo-5-chloronicotinic Acid

 Halogen Exchange
(HBr gas, AcOH, 110°C)

Oxidation

Halogen Exchange

Click to download full resolution via product page

Figure 1: Strategic synthesis pathway from methylpyridine precursor to the target acid.

Detailed Experimental Protocols
Step 1: Synthesis of 2,5,6-Trichloronicotinic Acid
This precursor is synthesized by the oxidation of the methyl group on the pyridine ring.

Starting Material: 2,3,6-Trichloro-5-methylpyridine.[1][3][4][8]

Reagents: Potassium Permanganate (

), Water.[9][8]

Equipment: 3-neck round bottom flask, reflux condenser, mechanical stirrer.

Protocol:

Suspension: Charge 18.8 g (60 mmol) of 2,3,6-trichloro-5-methylpyridine into 400 mL of

water in the reaction vessel.

Heating: Heat the suspension to 100°C with vigorous stirring.

Oxidation: Add 28.5 g (180 mmol) of
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portion-wise over 12 hours. The slow addition controls the exotherm and ensures efficient
oxidation.

Completion: Stir at 100°C for an additional 24–48 hours. Monitor by TLC or HPLC until the

starting material is consumed.

Work-up:

Filter the hot reaction mixture to remove Manganese Dioxide (

) sludge. Wash the cake with hot water.

Cool the combined filtrate to 0–5°C.

Acidify carefully with 6.0 M Hydrochloric Acid (HCl) to pH 1–2.[8]

Collect the precipitated white solid by filtration.

Dry the solid in a vacuum oven at 50°C.

Yield: Typically 60–80%. The product is sufficiently pure for the next step.

Step 2: Halogen Exchange to 2,6-Dibromo-5-
chloronicotinic Acid
This is the critical step where regioselectivity is achieved.[1][3][4]

Starting Material: 2,5,6-Trichloronicotinic acid (from Step 1).[7]

Reagents: Hydrogen Bromide (HBr) gas (anhydrous), Glacial Acetic Acid.[9]

Safety Note: HBr gas is highly corrosive and toxic. Perform all operations in a well-ventilated

fume hood with appropriate scrubbers.[1][3][4]

Protocol:

Dissolution: In a dry pressure reactor or a glass vessel equipped with a gas inlet tube,

dissolve 11.3 g (0.05 mol) of 2,5,6-trichloronicotinic acid in 100 mL of anhydrous Glacial

Acetic Acid.
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Reaction:

Heat the solution to 100–110°C.

Introduce a steady stream of anhydrous HBr gas into the solution. Maintain saturation for

9–12 hours.

Note: The reaction is driven by mass action; a large excess of HBr ensures complete

exchange of the labile C2 and C6 chlorines.

Quenching & Isolation:

Cool the mixture to room temperature.

Degassing: Apply a light vacuum or nitrogen sparge to remove excess HBr gas (trap in

NaOH solution).

Precipitation: Pour the reaction mixture onto 500 g of crushed ice. The product will

precipitate.

Alternative Isolation: Distill off the acetic acid under reduced pressure, then recrystallize

the residue from water.

Purification:

Filter the solid and wash with cold water to remove residual acid.

Recrystallize from hot water or an ethanol/water mixture if higher purity is required.

Yield: 85–92%.

Characterization:

Melting Point: ~180–185°C (decomposes).

NMR:

NMR will show shifts corresponding to C-Br carbons at positions 2 and 6, distinct from the
C-Cl carbon at position 5.[1][3][4]
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Critical Process Parameters (CPP)
Parameter Specification Rationale

Temperature (Step 2) 100°C – 110°C

Below 100°C, exchange is

slow.[9][1][3][4] Above 120°C,

decarboxylation may occur.[9]

HBr Saturation Continuous Stream
Essential to drive the

equilibrium from Cl to Br.[9]

Solvent Water Content < 0.5% (Step 2)

Water competes with HBr and

can lead to hydrolysis

(formation of 2-pyridones).[9]

[1][4]

pH (Step 1 Workup) 1.0 – 2.0

Ensures full protonation of the

carboxylic acid for maximum

recovery.[9]

Alternative Pathway: Hydroxy-Functionalization
If 2,5,6-trichloronicotinic acid is unavailable, the synthesis can proceed via Citrazinic Acid

analogues.

Starting Material: 2,6-Dihydroxynicotinic acid.[10][11]

Chlorination: React with Sodium Hypochlorite (NaOCl) or Sulfuryl Chloride (

) to yield 5-chloro-2,6-dihydroxynicotinic acid.[1][3][4]

Bromination: React the 5-chloro intermediate with Phosphorus Oxybromide (

) at 130°C.

Mechanism: Conversion of the tautomeric pyridone carbonyls to C-Br bonds.[4]

Note: This route often requires handling solid

, which is moisture-sensitive and expensive compared to HBr gas.[4]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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